Cas no 1202757-89-8 (Spebrutinib)

• Product Name: Spebrutinib
• CAS No: 1202757-89-8
• MF: C₂₂H₂₂FN₅O₃
• MW: 423.440187931061
• MDL: MFCD25976876
• CID: 1123917
• PubChem ID: 59174488
• Update Time: 2025-04-20

Spebrutinib Chemical and Physical Properties

Names and Identifiers

• AVL-292
• AVL 292(CC 292)
• AVL292
• N-[3-[[5-fluoro-2-[4-(2-methoxyethoxy)anilino]pyrimidin-4-yl]amino]phenyl]prop-2-enamide
• CC-292
• N-(3-(5-fluoro-2-(4-(2-methoxyethoxy)phenylamino)pyrimidin-4-ylamino)phenyl)acrylamide
• Spebrutinib
• DRU6NG543J
• AVL 292
• AK198940
• N-[3-[[5-fluoro-2-[[4-(2-methoxyethoxy)phenyl]amino]-4-pyrimidinyl]amino]phenyl]-2-propenamide
• N-(3-((5-fluoro-2-((4-(2-methoxyethoxy)phenyl)amino)pyrimidin-4-yl)amino)phenyl)acrylamide
• Spebrutin
• Btk inhibitor CC-
• 2-Propenamide, N-(3-((5-fluoro-2-((4-(2-methoxyethoxy)phenyl)amino)-4-pyrimidinyl)amino)phenyl)-
• CC 292
• N-(3-{5-fluoro-2-[4-(2-methoxy-ethoxy)-phenylamino]-pyrimidin-4-ylamino}-phenyl)-acrylamide
• AKOS032949981
• KXBDTLQSDKGAEB-UHFFFAOYSA-N
• 3-(5-FLUORO-2-(4-(2-METHOXYETHOXY)PHENYLAMINO)PYRIMIDIN-4-YLAMINO)PHENYL)ACRYLAMIDE
• N-(3-((5-Fluoro-2-((4-(2-methoxyethoxy)phenyl)amino)-4-pyrimidinyl)amino)phenyl)-2-propenamide
• DTXSID101026012
• SW219474-1
• Spebrutinib [USAN:INN]
• N-{3-[(5-FLUORO-2-{[4-(2-METHOXYETHOXY)PHENYL]AMINO}PYRIMIDIN-4-YL)AMINO]PHENYL}PROP-2-ENAMIDE
• 1202757-89-8
• NSC-780020
• AC-32618
• AS-16998
• SCHEMBL626216
• CS-1482
• Spebrutinib (USAN/INN)
• HMS3653E15
• CCG-268921
• C22H22FN5O3
• GTPL7837
• HMS3674E05
• NSC780020
• NS00072971
• SB14609
• NCGC00386306-03
• MFCD25976876
• DA-35316
• CHEMBL3301625
• DB11764
• s7173
• SPEBRUTINIB [INN]
• AVL-292?
• CC-292 (AVL-292)
• Spebrutinib (AVL-292)
• EX-A255
• NCGC00386306-06
• UNII-DRU6NG543J
• Q27088846
• AMY9065
• Btk inhibitor CC-292
• N-(3-((5-fluoro-2-((4-(2-methoxyethoxyl)phenyl)amino)pyrimidin-4-yl)amino)phenyl)acrylamide
• SPEBRUTINIB [USAN]
• BCP07702
• AKOS026670200
• D10730
• SPEBRUTINIB [WHO-DD]
• BDBM50161162
• HY-18012
• BRD-K87782578-001-01-4

• MDL： MFCD25976876
• Inchi： 1S/C22H22FN5O3/c1-3-20(29)25-16-5-4-6-17(13-16)26-21-19(23)14-24-22(28-21)27-15-7-9-18(10-8-15)31-12-11-30-2/h3-10,13-14H,1,11-12H2,2H3,(H,25,29)(H2,24,26,27,28)
• InChI Key： KXBDTLQSDKGAEB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N=C1NC1C=CC=C(C=1)NC(C=C)=O)NC1C=CC(=CC=1)OCCOC

Computed Properties

• Exact Mass: 423.17100
• Monoisotopic Mass: 423.17066774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.4

Experimental Properties

• Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.5E-4 g/L) (25 ºC),
• PSA: 104.12000
• LogP: 4.39700

Spebrutinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides
• Pharmaceutical and Biochemical Products Medical Target Class